Cas no 121917-57-5 ((-)-Dizocilpine maleate)

(-) -dizocilpine maleate ((-) -mk-801 maleate) is a (-) - enantiomer of dizocilpine with low activity (-) -dizocilpine maleate is a selective and noncompetitive N-methyl-D-aspartate (NMDA) receptor antagonist with a Ki of 211.7 nm (-) -dizocilpine maleate has antidepressant effect

(-)-Dizocilpine maleate structure

Product Name:(-)-Dizocilpine maleate

CAS No:121917-57-5

Molecular Formula:C₁₆H₁₅N^.C₄H₄O₄

Molecular Weight:337.36916

MDL:MFCD00082466

CID:139093

PubChem ID:16219612

(-)-Dizocilpine maleate Properties

Names and Identifiers

- (-)-MK-801
- (-)-MK 801 Maleate
- (-)-MK 801 hydrogen maleate
- (-)-MK-801 maleate
- DIZOCILPINE MALEATE
- 5H-Dibenzo[a,d]cyclohepten-5,10-imine,10,11-dihydro-5-methyl-,(5R,10S)
- (-)-MK 801
- (5R)-10,11-Dihydro-5-methyl-5H-dibenzo[a,d]cyclohepten-5,10-imine (Z)-2-butenedioate
- (5S,10R)-(-)-5-METHYL-10,11-DIHYDRO-5H-DIBENZO[A,D]CYCLOHEPTEN-5,10-IMINE MALEATE
- 5H-Dibenzo[a,d]cyclohepten-5,10-imine, 10,11-dihydro-5-methyl-, (5R,10S)-, (2Z)-2-butenedioate (1:1)
- (-)-Dizocilpine maleate
- A865365
- CCG-220935
- EX-A567
- Dizocilpine maleate, (-)-
- C16H15N.C4H4O4
- SMR000326841
- (5R,10S)-(+/-)-5-Methyl-10,11-dihydro-5H-dibenzo-[a,d]-cyclo-hepten-5,10-imine hydrogen maleate
- (5R,10S)-(-)-5-Methyl-10,11-dihydro -5H-dibenzo[a,d]cylcohepten-5,10-imine maleate
- HB0003
- 77086-19-2
- EF13O02IV0
- HMS2097L12
- CHEMBL465477
- HMS2233J12
- (-)-MK-801 hydrogen maleate
- ()-MK-801 hydrogen maleate
- HMS3714L12
- MK 801 Maleate
- s2857
- (5R,10S)-5-methyl-10,11-dihydro-5H-5,10-epiminodibenzo[a,d][7]annulene maleate
- (5R,10S)-(-)-5-Methyl-10,11-dihydro-5H-dibenzo[a,d]cylcohepten-5,10-imine maleate
- MFCD00082466
- AKOS024458713
- 5H-DIBENZO(A,D)CYCLOHEPTEN-5,10-IMINE, 10,11-DIHYDRO-5-METHYL-, (5R,10S)-, (Z)-2-BUTENEDIOATE (1:1)
- MLS000859982
- AMY40905
- AS-76453
- (-)-MK 801 (Maleate)
- Q27277143
- (Z)-but-2-enedioic acid;(1R,9S)-1-methyl-16-azatetracyclo[7.6.1.02,7.010,15]hexadeca-2,4,6,10,12,14-hexaene
- (-)-Dizocilpine (Maleate)
- UNII-EF13O02IV0
- HMS3675L08
- HMS1570L12
- HY-15084A
- CS-3784
- SR-01000597820-1
- (-)-MK-801 hydrogen maleate, >=98% (HPLC)
- HMS3411L08
- 121917-57-5
- HMS3884F20
- SCHEMBL4842676
- (-)MK-801 maleate
- SR-01000597820
- (-)MK-801 maleate?
- (-)-MK 801 Maleate; (-)-MK 801
- MDL： MFCD00082466
- InChIKey： QLTXKCWMEZIHBJ-FWHYOZOBSA-N
- Inchi： InChI=1S/C16H15N.C4H4O4/c1-16-13-8-4-2-6-11(13)10-15(17-16)12-7-3-5-9-14(12)16;5-3(6)1-2-4(7)8/h2-9,15,17H,10H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t15-,16+;/m0./s1
- SMILES： C[C@@]1(N2)C3=CC=CC=C3C[C@H]2C4=CC=CC=C14.O=C(O)/C=C\C(O)=O

Computed Properties

Exact Mass: 337.13100
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 337.13140809g/mol
Heavy Atom Count: 25
Complexity: 432
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 86.6Å²

Experimental Properties

LogP: 3.19110
PSA: 86.63000
Solubility: DMSO: >20 mg/mL

(-)-Dizocilpine maleate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P009AZK-5mg	(-)-MK-801 MALEATE	121917-57-5	≥95%	5mg	$71.00
A2B Chem LLC	AE33344-5mg	(-)-MK-801 MALEATE	121917-57-5	≥95%	5mg	$29.00
Aaron	AR009B7W-5mg	(-)-MK-801 MALEATE	121917-57-5	98%	5mg	$25.00	2025-01-23
Advanced ChemBlocks	O32839-25MG	(-)-MK 801 hydrogen maleate	121917-57-5	98%	25MG	$130	2023-09-15
Biosynth	FM157164-10 mg	(-)-MK 801 maleate	121917-57-5		10mg	$75.10
ChemScence	CS-3784-10mg	(-)-Dizocilpine (maleate)	121917-57-5	99.84%	10mg	$55.0	2022-04-28
Crysdot LLC	CD31004238-50mg	(-)-MK 801 Maleate	121917-57-5	98+%	50mg	$119	2024-07-18
DC Chemicals	DC7961-100 mg	(-)MK-801 maleate	121917-57-5	>98%	100mg	$500.0	2022-02-28
eNovation Chemicals LLC	D491464-20mg	(-)-MK 801 Maleate	121917-57-5	98%	20mg	$420	2022-06-08
Key Organics Ltd	AS-76453-10MG	(-)-MK-801 MALEATE	121917-57-5	>97%	10mg	£147.29	2025-02-08